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Compound of Interest

Compound Name: Dimethicone PEG-7 phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethicone PEG-7 Phosphate is a complex silicone-based surfactant that finds significant
application in the cosmetic and personal care industries.[1][2][3] Chemically, it is the phosphate
ester of a polyethylene glycol (PEG) ether of dimethicone.[4] This unique structure, combining
a hydrophobic dimethicone backbone with a hydrophilic PEG-phosphate group, imparts
valuable emulsifying, cleansing, and surfactant properties.[3][5] Its water-solubility and anionic
nature further broaden its utility in various formulations.[6] This technical guide provides a
comprehensive overview of the core physicochemical properties of Dimethicone PEG-7
Phosphate, detailed experimental protocols for their determination, and a discussion of its
applications, particularly with relevance to the pharmaceutical sciences.

Chemical Identity and Structure

Dimethicone PEG-7 Phosphate is a synthetic polymer.[3] The "PEG-7" designation indicates
an average of seven ethylene oxide units in the polyethylene glycol chain.[7]

Table 1: Chemical Identification of Dimethicone PEG-7 Phosphate
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Identifier Value

INCI Name Dimethicone PEG-7 Phosphate[8]
CAS Number 132207-31-9[8]

Molecular Formula C14H3908PsSi4[2]

Molecular Weight 478.77 g/mol [2]

Pecosil® PS-112, Siloxanes and Silicones, di-
Synonyms Me, 3-hydroxypropyl Me, ethers with
polyethylene glycol dihydrogen phosphate[5][9]

Physicochemical Properties

The combination of a siloxane chain with a PEGylated phosphate group results in a molecule
with distinct surface-active properties. While specific quantitative data for Dimethicone PEG-7
Phosphate is not extensively published in publicly available literature, the following sections
outline its key physicochemical characteristics and the methodologies for their determination.

Solubility

Dimethicone PEG-7 Phosphate is described as a 100% water-soluble anionic silicone
phosphate ester.[6] This high water solubility is attributed to the hydrophilic nature of the PEG-
phosphate portion of the molecule.

Viscosity

The viscosity of Dimethicone PEG-7 Phosphate solutions is dependent on its concentration
and the temperature. Generally, the viscosity of silicone-based polymers is influenced by their
molecular weight and structure.[7]

Table 2: Viscosity of Dimethicone PEG-7 Phosphate Solutions (Hypothetical Data)
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Concentration (% wlv in

Deionized Water) Temperature (°C) Viscosity (mPa-s)
1 25 Data not available
5 25 Data not available
10 25 Data not available

Note: Specific viscosity data for Dimethicone PEG-7 Phosphate is not readily available in the
reviewed literature. The table is provided as a template for experimental data.

Surface Tension and Critical Micelle Concentration
(CMC)

As a surfactant, Dimethicone PEG-7 Phosphate reduces the surface tension of aqueous
solutions.[3] The concentration at which the surfactant molecules begin to form micelles is
known as the Critical Micelle Concentration (CMC). Above the CMC, the surface tension of the
solution remains relatively constant. The low surface tension of silicones contributes to their
good spreading quality.[7][10]

Table 3: Surface Tension and CMC of Dimethicone PEG-7 Phosphate (Hypothetical Data)

Parameter Value
Critical Micelle Concentration (CMC) Data not available
Surface Tension at CMC (yCMC) Data not available

Note: Specific surface tension and CMC values for Dimethicone PEG-7 Phosphate are not
readily available in the reviewed literature. The table is provided as a template for experimental

data.

Emulsifying Properties

Dimethicone PEG-7 Phosphate is an effective oil-in-water (o/w) emulsifier.[6] This property is
crucial for the formulation of creams, lotions, and other cosmetic products where the stable

dispersion of an oil phase in an aqueous phase is required.
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Hydrophilic-Lipophilic Balance (HLB)

The HLB value is an empirical scale used to select emulsifiers. While a specific HLB value for
Dimethicone PEG-7 Phosphate is not consistently reported, its water-solubility and function
as an o/w emulsifier suggest a relatively high HLB value. For comparison, methyl silicone has a
required HLB of 11.[11]

Experimental Protocols

The following are detailed methodologies for determining the key physicochemical properties of
Dimethicone PEG-7 Phosphate.

Determination of Viscosity

Methodology: A rotational viscometer can be used to determine the dynamic viscosity of
agueous solutions of Dimethicone PEG-7 Phosphate at various concentrations and
temperatures.

o Apparatus: Rotational viscometer with appropriate spindle geometry (e.g., concentric
cylinder or cone-plate).

e Procedure:

o Prepare a series of agueous solutions of Dimethicone PEG-7 Phosphate at different
concentrations (e.g., 1%, 5%, 10% w/v) using deionized water.

o Calibrate the viscometer according to the manufacturer's instructions.
o Place a known volume of the sample solution into the viscometer's sample cup.

o Allow the sample to equilibrate to the desired temperature (e.g., 25 °C) using a
temperature-controlled bath.

o Measure the viscosity at a range of shear rates to assess the Newtonian or non-
Newtonian behavior of the solution.

o Record the viscosity in millipascal-seconds (mPa:-s).
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Figure 1. Experimental workflow for viscosity measurement.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)

Methodology: The surface tension of aqueous solutions of Dimethicone PEG-7 Phosphate
can be measured using a tensiometer. The CMC is determined by plotting surface tension as a
function of the logarithm of the surfactant concentration.

o Apparatus: Tensiometer (e.g., Du Nouy ring or Wilhelmy plate method).

e Procedure:

o

Prepare a stock solution of Dimethicone PEG-7 Phosphate in deionized water.

o Create a series of dilutions from the stock solution to cover a wide range of
concentrations, both below and above the expected CMC.

o Measure the surface tension of each solution, starting with the most dilute.
o Ensure the measuring probe (ring or plate) is thoroughly cleaned between measurements.
o Plot the surface tension (in mN/m) against the logarithm of the concentration.

o The CMC is the concentration at which a sharp break in the curve is observed. The
surface tension value at this point is the yCMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Dimethicone PEG-7 Phosphate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b594452#physicochemical-properties-of-
dimethicone-peg-7-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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